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Compound of Interest

Compound Name:
5-Methoxy-N-methyl-N-

isopropyltryptamine

CAS No.: 96096-55-8

Cat. No.: B137762

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the receptor binding affinity and

functional activity of 5-methoxy-N-methyl-N-isopropyltryptamine (5-MeO-MIPT), a

psychoactive tryptamine. The document synthesizes key quantitative data, details common

experimental protocols, and illustrates the primary signaling pathways involved in its

mechanism of action.

Receptor Binding and Functional Activity Profile
5-MeO-MIPT interacts with a range of monoamine receptors and transporters. Its primary

psychoactive effects are believed to stem from its activity as a potent agonist at serotonin 5-

HT2A receptors.[1][2] However, it also displays significant affinity for other serotonin receptor

subtypes, notably the 5-HT1A receptor.[3][4] The compound's engagement with multiple

receptor types likely contributes to its unique pharmacological profile.[5]
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The binding affinity of 5-MeO-MIPT for various receptors is typically quantified by the inhibition

constant (Kᵢ), which represents the concentration of the compound required to occupy 50% of

the receptors in a competitive binding assay. A lower Kᵢ value indicates a higher binding affinity.

Receptor Subtype Binding Affinity (Kᵢ) in nM Reference

5-HT₁ₐ 130 [4]

5-HT₂ₐ 497 [4]

Note: Data is derived from studies using recombinant human receptors.

Quantitative Data: Functional Activity and Monoamine
Transporter Inhibition
Functional assays measure the biological response initiated by the compound binding to the

receptor. For G protein-coupled receptors, this is often measured as agonist-induced calcium

mobilization (EC₅₀). For monoamine transporters, activity is measured by the concentration that

inhibits 50% of neurotransmitter reuptake (IC₅₀).

Target Assay Type Value Reference

5-HT₂ₐ
Calcium Mobilization

(EC₅₀)
120 nM [4]

5-HT₂ₐ
Calcium Mobilization

(Eₘₐₓ)
100% [4]

Serotonin Transporter

(SERT)

Reuptake Inhibition

(Kᵢ)
2,150 nM [4]

Serotonin Transporter

(SERT)

Reuptake Inhibition

(IC₅₀)
6.4 µM [6]

Norepinephrine

Transporter (NET)

Reuptake Inhibition

(IC₅₀)
2.6 µM [6]

Note: Eₘₐₓ is relative to the reference agonist 5-HT.
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Key Signaling Pathways
The interaction of 5-MeO-MIPT with 5-HT₂ₐ and 5-HT₁ₐ receptors initiates distinct downstream

intracellular signaling cascades.

5-HT₂ₐ Receptor Signaling
The 5-HT₂ₐ receptor is a G protein-coupled receptor (GPCR) that couples to Gq/G₁₁ proteins.

[7] Agonist binding, including by 5-MeO-MIPT, activates phospholipase C (PLC), which

subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into the secondary

messengers inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ stimulates the release of

intracellular calcium stores, while DAG activates protein kinase C (PKC), leading to a cascade

of cellular responses.[7]
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5-HT₂ₐ receptor Gq-coupled signaling cascade.

5-HT₁ₐ Receptor Signaling
The 5-HT₁ₐ receptor typically couples to inhibitory G proteins (Gi/o).[3] Upon activation by an

agonist such as 5-MeO-MIPT, the Gi/o protein inhibits the enzyme adenylyl cyclase. This action

leads to a reduction in the intracellular concentration of the secondary messenger cyclic AMP

(cAMP), which is generally associated with neuronal inhibition.[3]
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5-HT₁ₐ receptor Gi-coupled signaling cascade.

Experimental Protocols
The quantitative data presented in this guide are primarily derived from in vitro radioligand

binding assays and functional assays.

Radioligand Competition Binding Assay
This technique is used to determine the binding affinity (Kᵢ) of an unlabeled compound (the

'competitor', e.g., 5-MeO-MIPT) by measuring its ability to displace a radiolabeled ligand from a

receptor.

A. Materials:

Membrane Preparation: Cell membranes expressing the human receptor of interest (e.g., 5-

HT₂ₐ).

Radioligand: A high-affinity radiolabeled ligand specific to the target receptor (e.g.,

[³H]ketanserin for 5-HT₂ₐ).[4]

Test Compound: 5-MeO-MIPT at various concentrations.

Assay Buffer: Tris-based buffer (e.g., 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[8]

Filtration Apparatus: 96-well plate harvester with glass fiber filters (e.g., GF/C).[8]

Scintillation Counter: For quantifying radioactivity.

B. Procedure:
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Membrane Preparation: Tissues or cells expressing the target receptor are homogenized

and centrifuged to isolate the cell membrane fraction, which is then resuspended in assay

buffer.[8]

Incubation: In a 96-well plate, the membrane preparation is incubated with a fixed

concentration of the radioligand and varying concentrations of the unlabeled test compound

(5-MeO-MIPT).[8][9]

Separation: The reaction is terminated by rapid vacuum filtration, separating the receptor-

bound radioligand from the unbound radioligand. The filters are washed with ice-cold buffer

to remove non-specific binding.[8]

Quantification: The radioactivity trapped on the filters is measured using a scintillation

counter.

Data Analysis: The data are plotted as the percentage of specific binding versus the log

concentration of the competitor. The IC₅₀ value is determined using non-linear regression.

The Kᵢ value is then calculated from the IC₅₀ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1

+ [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

[8]
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Workflow for a competitive radioligand binding assay.
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Calcium Mobilization Functional Assay
This assay is used to determine the functional potency (EC₅₀) and efficacy (Eₘₐₓ) of a

compound at Gq-coupled receptors like 5-HT₂ₐ.

A. Materials:

Cell Line: A cell line (e.g., HEK293) stably expressing the human 5-HT₂ₐ receptor.

Calcium-sensitive Dye: A fluorescent dye (e.g., Fluo-4 AM) that increases in intensity upon

binding to calcium.

Test Compound: 5-MeO-MIPT at various concentrations.

Fluorescence Plate Reader: An instrument capable of detecting changes in fluorescence

over time.

B. Procedure:

Cell Plating: Cells are seeded into 96-well plates and allowed to adhere.

Dye Loading: Cells are incubated with a calcium-sensitive fluorescent dye, which enters the

cells.

Compound Addition: Varying concentrations of 5-MeO-MIPT are added to the wells.

Fluorescence Reading: The plate is placed in a fluorescence reader, and the fluorescence

intensity is measured immediately before and after the addition of the compound. An

increase in fluorescence corresponds to an increase in intracellular calcium.

Data Analysis: The peak fluorescence response is plotted against the log concentration of 5-

MeO-MIPT. The EC₅₀ (concentration for 50% of maximal response) and Eₘₐₓ (maximal

response) are determined using a sigmoidal dose-response curve fit.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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